Cas no 13474-88-9 (1,1-Dichloro-1,2,2,3,3-pentafluoropropane)

• Product Name: 1,1-Dichloro-1,2,2,3,3-pentafluoropropane
• CAS No: 13474-88-9
• MF: C₃HCl₂F₅
• MW: 202.938056707382
• CID: 167626
• PubChem ID: 61627
• Update Time: 2025-09-27

1,1-Dichloro-1,2,2,3,3-pentafluoropropane Chemical and Physical Properties

Names and Identifiers

• Propane,1,1-dichloro-1,2,2,3,3-pentafluoro-
• 1,1-dichloro-1,2,2,3,3-pentafluoropropane
• 1,1-dichloro-1,2,2,3,3-pentafluoro-propane
• dichloropentafluoropropane
• HCFC-225cc
• Propane,1,1-dichloro-1,2,2,3,3-pentafluoro
• 3,3-dichloro-1,1,2,2,3-pentafluoropropane
• NS00122716
• 13474-88-9
• UNII-N35Z25BTGL
• N35Z25BTGL
• Q27893567
• DTXSID1042029
• SCHEMBL94226
• Propane, 1,1-dichloro-1,2,2,3,3-pentafluoro-
• R-225CC
• 1,1-Dichloro-1,2,2,3,3-pentafluoropropane

• Inchi： 1S/C3HCl2F5/c4-3(5,10)2(8,9)1(6)7/h1H
• InChI Key： JXMGZLBGSDLPKN-UHFFFAOYSA-N
• SMILES： ClC(C(C(F)F)(F)F)(F)Cl

Computed Properties

• Exact Mass: 201.93800
• Monoisotopic Mass: 201.9375462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 1.5600 (estimate)
• Boiling Point: 51.4°C (estimate)
• Refractive Index: 1.3170 (estimate)
• PSA: 0.00000
• LogP: 2.98770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1-Dichloro-1,2,2,3,3-pentafluoropropane

Latest Research on 1,1-Dichloro-1,2,2,3,3-pentafluoropropane (CAS: 13474-88-9) in Chemical and Biomedical Applications

1,1-Dichloro-1,2,2,3,3-pentafluoropropane (CAS: 13474-88-9) is a fluorinated hydrocarbon that has garnered significant attention in recent years due to its unique chemical properties and potential applications in the biomedical and pharmaceutical industries. This compound, characterized by its high stability and low toxicity, has been the subject of numerous studies exploring its utility in drug delivery systems, medical device coatings, and as a refrigerant in specialized medical equipment. The following research brief synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current and prospective uses.

Recent studies have highlighted the role of 1,1-Dichloro-1,2,2,3,3-pentafluoropropane in enhancing the solubility and bioavailability of poorly water-soluble drugs. Researchers have utilized its lipophilic nature to develop novel drug formulations that improve therapeutic efficacy. For instance, a 2023 study published in the Journal of Pharmaceutical Sciences demonstrated its effectiveness as a co-solvent in nanoemulsion-based drug delivery systems, significantly increasing the absorption rates of hydrophobic active pharmaceutical ingredients (APIs).

In addition to its pharmaceutical applications, this compound has shown promise in the field of medical device coatings. A 2024 study in Biomaterials Science reported that 1,1-Dichloro-1,2,2,3,3-pentafluoropropane-based coatings exhibit excellent anti-fouling properties, reducing bacterial adhesion and biofilm formation on surgical instruments. This advancement is particularly relevant in the context of hospital-acquired infections, where such coatings could play a critical role in improving patient outcomes.

Environmental and safety considerations have also been a focal point of recent research. While 1,1-Dichloro-1,2,2,3,3-pentafluoropropane is generally regarded as safe for specific applications, studies have investigated its potential environmental impact, particularly its ozone depletion potential (ODP) and global warming potential (GWP). A 2023 report by the Environmental Protection Agency (EPA) concluded that the compound's ODP is negligible, but its GWP warrants further scrutiny, prompting ongoing research into greener alternatives and mitigation strategies.

Looking ahead, the versatility of 1,1-Dichloro-1,2,2,3,3-pentafluoropropane continues to inspire innovative applications. Emerging research suggests its potential in cryopreservation and as a contrast agent in medical imaging. However, challenges such as cost-effective synthesis and scalable production remain areas for future investigation. Overall, the compound's multifaceted utility underscores its importance in advancing both chemical and biomedical sciences.